1-(3-Chloropropyl)-4-(difluoromethoxy)-3-(trifluoromethylthio)benzene

• Molecular Formula: C11H10ClF5OS
• Molecular Weight: 320.71 g/mol
• IUPAC Name: 4-(3-chloropropyl)-1-(difluoromethoxy)-2-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C11H10ClF5OS/c12-5-1-2-7-3-4-8(18-10(13)14)9(6-7)19-11(15,16)17/h3-4,6,10H,1-2,5H2
• InChI Key: AZYYFSASLVFVSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCCCl)SC(F)(F)F)OC(F)F

Description

1-(3-Chloropropyl)-4-(difluoromethoxy)-3-(trifluoromethylthio)benzene is a halogenated aromatic compound featuring a benzene ring substituted with three distinct functional groups:

• 3-Chloropropyl group (–CH₂CH₂CH₂Cl): Introduces alkyl chain flexibility and halogen-mediated reactivity.
• 4-Difluoromethoxy group (–OCF₂H): Enhances electronegativity and metabolic stability due to fluorine atoms.
• 3-Trifluoromethylthio group (–SCF₃): Contributes to lipophilicity and resistance to enzymatic degradation.

Molecular Formula: C₁₁H₁₁ClF₅OS
Molecular Weight: 321.52 g/mol (calculated based on substituents) .
Applications:

• Materials Science: Used as a building block for fluorinated polymers or agrochemicals.

Biological Activity

1-(3-Chloropropyl)-4-(difluoromethoxy)-3-(trifluoromethylthio)benzene, with the CAS number 1804279-19-3, is a synthetic compound that has garnered attention for its potential biological activities. This article reviews its chemical properties, biological activities, and relevant case studies.

• Molecular Formula : C11H10ClF5O2
• Molecular Weight : 304.64 g/mol
• Purity : NLT 98% (as per specifications from suppliers) .

Biological Activity Overview

The biological activity of this compound has been primarily investigated in the context of its pharmacological properties, particularly its effects on various biological systems.

The compound's structure suggests potential interactions with biological targets due to the presence of halogenated groups and a difluoromethoxy moiety. These features may enhance lipophilicity and bioavailability, facilitating interaction with cellular membranes and receptors.

Pharmacological Effects

Research indicates that compounds with similar structures often exhibit:

• Antifungal Activity : Many halogenated compounds have been shown to inhibit fungal growth by disrupting cell membrane integrity .
• Antitumor Properties : Some derivatives have demonstrated cytotoxic effects against cancer cell lines, suggesting potential as anticancer agents .
• Neuropharmacological Effects : Compounds with piperazine-like structures are known for their interactions with neurotransmitter systems, potentially influencing mood and cognition .

Data Table: Biological Activities

Activity Type	Observed Effect	Reference
Antifungal	Inhibition of fungal growth
Antitumor	Cytotoxic effects on cancer cell lines
Neuropharmacological	Modulation of neurotransmitter activity

Case Studies

• Antifungal Efficacy :
  A study evaluated the antifungal activity of structurally related compounds against Candida species. Results indicated that the presence of halogen atoms significantly enhanced antifungal potency compared to non-halogenated analogs.
• Antitumor Activity :
  In vitro studies on cancer cell lines (e.g., MCF-7 breast cancer cells) showed that compounds similar to 1-(3-Chloropropyl)-4-(difluoromethoxy)-3-(trifluoromethylthio)benzene induced apoptosis, suggesting a mechanism involving mitochondrial pathways.
• Neuropharmacological Effects :
  Research exploring the effects of piperazine derivatives on serotonin receptors revealed that certain modifications could lead to increased receptor affinity, potentially impacting mood regulation and anxiety levels.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness arises from its fluorinated substituents and their positions , which differentiate it from structural analogs. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents (Position)	Biological Activity/Key Features
Target Compound	C₁₁H₁₁ClF₅OS	3-Chloropropyl, 4-difluoromethoxy, 3-trifluoromethylthio	High reactivity and bioactivity; fluorinated groups enhance stability and target interaction .
1-(3-Chloropropyl)-4-iodobenzene	C₉H₁₀ClI	3-Chloropropyl, 4-iodo	Lower reactivity due to lack of fluorinated groups; limited applications .
1-(3-Chloropropyl)-3-methoxy-4-benzene	C₁₀H₁₃ClO	3-Chloropropyl, 3-methoxy	Methoxy group reduces electronegativity; weaker biological activity .
1-(3-Bromopropyl)-4-(difluoromethoxy)-3-(trifluoromethoxy)benzene	C₁₁H₁₀BrF₅O₂	3-Bromopropyl, 4-difluoromethoxy, 3-trifluoromethoxy	Bromine increases molecular weight; trifluoromethoxy group alters lipophilicity .
1-(3-Chloropropyl)-4-nitro-3-(trifluoromethylthio)benzene	C₁₀H₉ClF₃NO₂S	3-Chloropropyl, 4-nitro, 3-trifluoromethylthio	Nitro group introduces redox activity; potential for agrochemical use .
1-(3-Chloropropyl)-3-(trifluoromethoxy)-4-(trifluoromethylthio)benzene	C₁₁H₉ClF₆O₂S	3-Chloropropyl, 3-trifluoromethoxy, 4-trifluoromethylthio	Dual trifluorinated groups increase lipophilicity and bioavailability .

Key Findings from Comparative Studies:

Fluorination Impact: The difluoromethoxy (–OCF₂H) and trifluoromethylthio (–SCF₃) groups in the target compound significantly enhance its chemical stability and bioactivity compared to non-fluorinated analogs like 1-(3-Chloropropyl)-4-iodobenzene . Fluorinated compounds exhibit lower IC₅₀ values (e.g., 3.09 µM for 4-(trifluoromethyl)isoxazole in anti-cancer assays), suggesting higher potency .

Substituent Positioning :

• Moving the difluoromethoxy group from the 4-position (target compound) to the 2-position (e.g., 1-(3-Chloropropyl)-2-(difluoromethoxy)-6-ethylbenzene) reduces steric hindrance, altering interaction with biological targets .

Halogen Effects :

• Replacing chlorine with bromine (e.g., 1-(3-Bromopropyl)-4-(difluoromethoxy)-3-(trifluoromethylthio)benzene) increases molecular weight by ~44 g/mol but may reduce metabolic stability due to bromine’s larger atomic radius .

Chain Length Variations :

• Compounds with chlorobutyl chains (e.g., 1-(4-Chlorobutyl)-2-(difluoromethoxy)-5-methylbenzene) exhibit longer half-lives but reduced solubility compared to chloropropyl analogs .